Cas no 1420859-75-1 (1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-3-carboxylic acid)

• Product Name: 1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-3-carboxylic acid
• CAS No: 1420859-75-1
• MF: C₁₃H₁₆BrNO₄S
• MW: 362.239441871643
• CID: 2173725
• Update Time: 2023-08-05

1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-3-carboxylic acid

• Inchi： 1S/C13H16BrNO4S/c14-8-10-3-5-12(6-4-10)20(18,19)15-7-1-2-11(9-15)13(16)17/h3-6,11H,1-2,7-9H2,(H,16,17)
• InChI Key： SOILPSIRYXIDIF-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)S(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 440
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides